Cas no 29342-27-6 (2-Butanone, 4-(benzoyloxy)-)

2-Butanone, 4-(benzoyloxy)- structure
2-Butanone, 4-(benzoyloxy)- structure
Product Name:2-Butanone, 4-(benzoyloxy)-
CAS No:29342-27-6
MF:C11H12O3
MW:192.211183547974
CID:1439785
PubChem ID:10899468
Update Time:2025-04-20

2-Butanone, 4-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(benzoyloxy)-
    • 3-oxobutyl benzoate
    • benzoic acid 3-oxo-butyl ester
    • SCHEMBL7557139
    • methyl beta-benzoyloxyethyl ketone
    • acetylmethylcarbinol benzoate
    • 29342-27-6
    • 3-oxobutylbenzoate
    • DTXSID60447639
    • YRRYDUBYQRWSRJ-UHFFFAOYSA-N
    • Inchi: 1S/C11H12O3/c1-9(12)7-8-14-11(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
    • InChI Key: YRRYDUBYQRWSRJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CCC(C)=O

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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